Cas no 2228187-51-5 (methyl 2-(aminomethyl)-4-(1H-pyrazol-1-yl)butanoate)

methyl 2-(aminomethyl)-4-(1H-pyrazol-1-yl)butanoate structure
2228187-51-5 structure
Product Name:methyl 2-(aminomethyl)-4-(1H-pyrazol-1-yl)butanoate
CAS No:2228187-51-5
MF:C9H15N3O2
MW:197.234301805496
CID:5788870
PubChem ID:165613014
Update Time:2023-12-26

methyl 2-(aminomethyl)-4-(1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-1729528
    • methyl 2-(aminomethyl)-4-(1H-pyrazol-1-yl)butanoate
    • 2228187-51-5
    • Inchi: 1S/C9H15N3O2/c1-14-9(13)8(7-10)3-6-12-5-2-4-11-12/h2,4-5,8H,3,6-7,10H2,1H3
    • InChI Key: YLXXRIFZEVPVBN-UHFFFAOYSA-N
    • SMILES: O(C)C(C(CN)CCN1C=CC=N1)=O

Computed Properties

  • Exact Mass: 197.116426730g/mol
  • Monoisotopic Mass: 197.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 70.1Ų

methyl 2-(aminomethyl)-4-(1H-pyrazol-1-yl)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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